Cas no 2228129-49-3 (4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol)

4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol structure

2228129-49-3 structure

Product Name:4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol

CAS No:2228129-49-3

MF:C₁₁H₁₄N₂O₂

MW:206.241062641144

CID:5766756

PubChem ID:165610199

Update Time:2023-11-15

4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol
- 2228129-49-3
- EN300-1732802
- Inchi： 1S/C11H14N2O2/c14-7-8(15)5-6-11-12-9-3-1-2-4-10(9)13-11/h1-4,8,14-15H,5-7H2,(H,12,13)
- InChI Key： MOYDCTWCNYCTQJ-UHFFFAOYSA-N
- SMILES： OC(CO)CCC1=NC2C=CC=CC=2N1

Computed Properties

Exact Mass: 206.105527694g/mol
Monoisotopic Mass: 206.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 69.1Å²

4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1732802-0.05g	4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol	2228129-49-3		0.05g	$851.0	2023-09-20
Enamine	EN300-1732802-0.1g	4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol	2228129-49-3		0.1g	$892.0	2023-09-20
Enamine	EN300-1732802-0.25g	4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol	2228129-49-3		0.25g	$933.0	2023-09-20
Enamine	EN300-1732802-0.5g	4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol	2228129-49-3		0.5g	$974.0	2023-09-20
Enamine	EN300-1732802-1.0g	4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol	2228129-49-3		1g	$1014.0	2023-06-04
Enamine	EN300-1732802-2.5g	4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol	2228129-49-3		2.5g	$1988.0	2023-09-20
Enamine	EN300-1732802-5.0g	4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol	2228129-49-3		5g	$2940.0	2023-06-04
Enamine	EN300-1732802-10.0g	4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol	2228129-49-3		10g	$4360.0	2023-06-04
Enamine	EN300-1732802-1g	4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol	2228129-49-3		1g	$1014.0	2023-09-20
Enamine	EN300-1732802-5g	4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol	2228129-49-3		5g	$2940.0	2023-09-20

4-(1H-1,3-benzodiazol-2-yl)butane-1,2-diol Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

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